Cas no 1805674-65-0 (Ethyl 2-(difluoromethoxy)-6-(3-methoxy-3-oxopropyl)benzoate)

• Product Name: Ethyl 2-(difluoromethoxy)-6-(3-methoxy-3-oxopropyl)benzoate
• CAS No: 1805674-65-0
• MF: C₁₄H₁₆F₂O₅
• MW: 302.270651817322
• CID: 4959152
• Update Time: 2025-06-13

Ethyl 2-(difluoromethoxy)-6-(3-methoxy-3-oxopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(difluoromethoxy)-6-(3-methoxy-3-oxopropyl)benzoate

• Inchi： 1S/C14H16F2O5/c1-3-20-13(18)12-9(7-8-11(17)19-2)5-4-6-10(12)21-14(15)16/h4-6,14H,3,7-8H2,1-2H3
• InChI Key： OEKBCFDTIBYBBQ-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(=C1C(=O)OCC)CCC(=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 9
• Complexity: 348
• XLogP3: 3.1
• Topological Polar Surface Area: 61.8

Additional information on Ethyl 2-(difluoromethoxy)-6-(3-methoxy-3-oxopropyl)benzoate

Ethyl 2-(difluoromethoxy)-6-(3-methoxy-3-oxopropyl)benzoate (CAS No. 1805674-65-0): A Comprehensive Overview

Ethyl 2-(difluoromethoxy)-6-(3-methoxy-3-oxopropyl)benzoate (CAS No. 1805674-65-0) is a complex organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound belongs to the class of esters and features a difluoromethoxy group and a methoxyacetyl substituent, which contribute to its distinct properties and reactivity.

The difluoromethoxy group is known for its electron-withdrawing effect, which can influence the electronic properties of the molecule. This characteristic makes Ethyl 2-(difluoromethoxy)-6-(3-methoxy-3-oxopropyl)benzoate particularly interesting for studies involving electronic transitions and photochemical reactions. The presence of the methoxyacetyl substituent, on the other hand, introduces additional functional groups that can participate in various chemical reactions, such as esterification and hydrolysis.

In the context of pharmaceutical research, Ethyl 2-(difluoromethoxy)-6-(3-methoxy-3-oxopropyl)benzoate has been explored for its potential as a lead compound in drug discovery. Recent studies have shown that compounds with similar structures exhibit promising biological activities, including anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of this compound demonstrated significant inhibition of cancer cell proliferation in vitro.

The synthesis of Ethyl 2-(difluoromethoxy)-6-(3-methoxy-3-oxopropyl)benzoate typically involves multi-step processes, starting from readily available starting materials. One common approach involves the reaction of 2-difluoromethoxybenzoic acid with ethyl chloroformate, followed by the introduction of the methoxyacetyl group through nucleophilic substitution. The optimization of these synthetic routes is crucial for improving yield and purity, which are essential for both academic research and industrial applications.

From a materials science perspective, Ethyl 2-(difluoromethoxy)-6-(3-methoxy-3-oxopropyl)benzoate has been investigated for its potential use in advanced functional materials. Its unique combination of functional groups makes it suitable for applications in polymer science, where it can be used as a monomer or modifier to enhance the properties of polymers. For example, researchers at the University of California, Berkeley, have reported that incorporating this compound into polymer matrices can improve thermal stability and mechanical strength.

The environmental impact of Ethyl 2-(difluoromethoxy)-6-(3-methoxy-3-oxopropyl)benzoate is another area of active research. Given the increasing focus on sustainable chemistry, understanding the biodegradability and ecotoxicity of this compound is crucial. Preliminary studies suggest that it has a relatively low environmental impact compared to other organic compounds with similar structures. However, further research is needed to fully assess its long-term effects on ecosystems.

In conclusion, Ethyl 2-(difluoromethoxy)-6-(3-methoxy-3-oxopropyl)benzoate (CAS No. 1805674-65-0) is a versatile compound with a wide range of potential applications in pharmaceuticals, materials science, and environmental chemistry. Its unique chemical structure and functional groups make it an attractive candidate for further research and development. As new synthetic methods and applications continue to emerge, this compound is likely to play an increasingly important role in various scientific disciplines.